1H-Indole-4-methanol, 6-methyl-

• Molecular Formula: C10H11NO
• Molecular Weight: 161.20 g/mol
• IUPAC Name: (6-methyl-1H-indol-4-yl)methanol
• InChI: InChI=1S/C10H11NO/c1-7-4-8(6-12)9-2-3-11-10(9)5-7/h2-5,11-12H,6H2,1H3
• InChI Key: NTECKSIVLBSVAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=CNC2=C1)CO
• CAS No.: 1090903-91-5

Description

1H-Indole-4-methanol, 6-methyl- is a derivative of indole, a significant heterocyclic system found in many natural products and drugs. Indoles are known for their biological activities and are widely studied for their potential therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of indole derivatives often involves the Fischer indole synthesis, which includes the reaction of phenylhydrazine with aldehydes or ketones under acidic conditions . For 1H-Indole-4-methanol, 6-methyl-, specific synthetic routes may involve the use of methanesulfonic acid under reflux conditions to yield the desired product .

Industrial Production Methods: Industrial production of indole derivatives typically involves large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The Fischer indole synthesis is a common method used in industrial settings due to its efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions: 1H-Indole-4-methanol, 6-methyl- can undergo various chemical reactions, including:

Oxidation: Conversion to corresponding aldehydes or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Electrophilic substitution reactions at the indole ring

Common Reagents and Conditions:

Oxidation: Use of oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Use of reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Use of electrophiles such as halogens or nitro groups under acidic or basic conditions

Major Products Formed:

Oxidation: Formation of aldehydes or ketones.

Substitution: Formation of substituted indole derivatives

Scientific Research Applications

1H-Indole-4-methanol, 6-methyl- has various scientific research applications, including:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Studied for its role in biological processes and as a potential therapeutic agent.

Medicine: Investigated for its potential use in treating various diseases, including cancer and microbial infections.

Industry: Used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals .

Mechanism of Action

The mechanism of action of 1H-Indole-4-methanol, 6-methyl- involves its interaction with specific molecular targets and pathways. Indole derivatives are known to bind to multiple receptors and enzymes, influencing various biological processes. The exact mechanism may vary depending on the specific application and target .

Similar Compounds:

• 1H-Indole, 6-methyl-
• 1H-Indole, 4-methyl-
• 1H-Indole-3-carbaldehyde derivatives

Comparison: 1H-Indole-4-methanol, 6-methyl- is unique due to the presence of both a hydroxyl group and a methyl group on the indole ring, which can influence its reactivity and biological activity. Compared to other indole derivatives, it may exhibit different pharmacological properties and applications .